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Introduction

Selenite Broth is a selective enrichment medium primarily used for the isolation of Salmonella spp. from

clinical, food, and environmental samples. First devised by Leifson, this medium exploits the selective

inhibitory properties of sodium hydrogen selenite to suppress the growth of gram-positive bacteria,

coliforms, and other competing microbial flora present in specimens like feces, thereby facilitating the

recovery of Salmonella species [1].

This document provides a comprehensive technical overview of Selenite F Broth, including its principle,

composition, preparation, and standard operating procedures for its application in the selective enrichment of

Salmonella prior to plating on solid selective media. Its uses extend to the cultivation of some Shigella

species and the transport of Vibrio cholerae strains [1].

Principle and Composition

Principle of the Medium

Selenite F Broth functions through a combination of nutritional support and selective inhibition:
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Casein enzymic hydrolysate provides essential nitrogenous substances, carbon compounds, and

vitamins for bacterial growth [1].
Lactose serves as a fermentable carbohydrate. The acid produced by bacterial fermentation of

lactose helps maintain a near-neutral pH, which is crucial because an alkaline pH increases the
toxicity of selenite, leading to potential overgrowth of competing bacteria [1].

Sodium phosphate acts as a buffer to maintain a stable pH (7.1 ± 0.2) and also helps reduce the
inherent toxicity of the selenite compound [1].

Sodium hydrogen selenite (Sodium biselenite) is the key selective agent. It is very toxic and
corrosive, inhibiting many gram-positive and gram-negative bacteria, including coliforms like

Escherichia coli and enterococci like Enterococcus faecalis [1]. The inhibitory effect is time-sensitive
and is most effective within the first 12 hours of incubation.

Quantitative Composition

The table below details the standard composition of Selenite F Broth [1].

Table 1: Composition of Selenite F Broth

Ingredient Amount per Liter

Casein enzymic hydrolysate 5.0 g

Lactose 4.0 g

Sodium phosphate (Na₂HPO₄) 10.0 g

Sodium hydrogen selenite (NaHSeO₃) 4.0 g

Final pH: 7.1 ± 0.2 at 25°C [1].

Experimental Protocols

Preparation of Selenite F Broth
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Important Safety Note: Sodium hydrogen selenite is a very toxic, corrosive agent and causes

teratogenicity. Handle with great care while wearing appropriate personal protective equipment (PPE). If

contact with skin occurs, wash immediately with plenty of water [1].

Suspend Ingredients: To approximately 1 liter of distilled or deionized water, add 4.0 g of sodium

selenite powder. Subsequently, add the remaining powdered ingredients (totaling 19.0 g) to the
solution [1].

Heat: Gently heat the mixture and bring it to a boil to ensure complete dissolution of the components.
Do not overheat [1].

Dispense: Aseptically dispense the medium into sterile test tubes or bottles. A minimum depth of 5
cm is recommended to provide an adequate anaerobic environment for optimal selectivity [1].

Sterilize: DO NOT AUTOCLAVE. Autoclaving decomposes selenite, rendering the medium
ineffective. Sterilize the dispensed broth in a boiling water bath or with free-flowing steam for 10

minutes [1].
Cool and Store: Cool the medium to room temperature (approximately 25°C) before use. Prepared

broth should be stored under refrigeration and used promptly [1].

Sample Inoculation and Incubation

Inoculum: Inoculate the broth with a sample (e.g., 1 g of feces, 10 mL of liquid sample, or a portion

from a food homogenate). The ratio of inoculum to broth volume should be appropriate to avoid
excessive dilution of the selective agents.

Incubation: Incubate the inoculated broth aerobically at 35–37°C for 12–24 hours [1].
Critical Time Consideration: The inhibitory effect of selenite decreases after 6–12 hours of

incubation. Therefore, do not incubate the broth for longer than 24 hours, as this may allow
overgrowth of competing microorganisms [1].

Post-Enrichment Processing and Result Interpretation

After incubation, process the enriched culture as follows:

Visual Inspection: Growth of target organisms is often indicated by turbidity in the medium, though

this is not a definitive confirmation [1].
Subculture: Using a sterile loop, subculture the broth onto selective and/or differential solid agar

media, such as MacConkey Agar, Xylose Lysine Deoxycholate (XLD) Agar, or Hektoen Enteric
(HE) Agar.
Incubation of Plates: Incubate the subcultured plates at 35–37°C for 18–24 hours.
Result Interpretation: Examine the plates for colonies characteristic of Salmonella or Shigella.
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Table 2: Interpretation of Results after Subculture on MacConkey Agar

Result
Colony Appearance on MacConkey
Agar

Examples

Positive for
*Salmonella/Shigella*

Colorless colonies (non-lactose
fermenting) with good growth [1]

Salmonella Typhimurium, S.
enteritidis, Shigella sonnei [1]

Negative Result Pink colonies with bile precipitate
(lactose fermenting), inhibited, or no

growth [1]

Escherichia coli, Enterococcus
faecalis [1]

Confirmation: Presumptive positive colonies must be confirmed through further biochemical and

serological tests.

The following workflow diagram illustrates the complete process from sample to confirmation.
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Applications and Limitations

Applications

Primary Use: Selective enrichment for the cultivation of Salmonella spp. from feces, urine, water,

foods, and other materials of sanitary importance [1].
Secondary Uses: The broth can also be used as an enrichment medium for the isolation of some

Shigella species and is recommended for the transport of Vibrio cholerae strains, which can survive
for 2 to 5 days in this medium [1].

Context in Broader Workflows: Selenite broth is one of several selective enrichment media used in
standardized methods. Its performance is well-established, though newer formulations like SVV broth

have been developed for simultaneous enrichment of multiple pathogens like Salmonella, Vibrio
parahaemolyticus, and V. cholerae from seafood [2]. Standardized protocols, such as those from ISO,

often employ a combination of enrichment media like Rappaport-Vassiliadis (RVS) Broth and Mueller-
Kauffmann Tetrathionate Novobiocin (MKTTn) Broth to cover a wider range of Salmonella serotypes

[3].

Limitations and Safety Considerations

Toxicity: Sodium hydrogen selenite is highly toxic, corrosive, and teratogenic. Strict safety

precautions must be observed during handling and preparation [1].
Not a Standalone Medium: Enrichment broths should not be used as the sole isolation medium.

They must be used in conjunction with selective and non-selective plating media to maximize the
probability of isolating pathogens, especially when they are present in small numbers [1].

Limited Incubation Time: The inhibitory effect of selenite is not sustained beyond 24 hours, which
restricts the enrichment window [1].

Variable Strain Recovery: Due to natural nutritional and physiological variation, some strains of
Salmonella or Shigella may grow poorly or fail to grow in this medium [1].

Viable But Non-Culturable (VBNC) State: Like all culture-based methods, it cannot detect
pathogens that have entered a VBNC state, potentially leading to false negatives [3].

Troubleshooting Guide

Table 3: Troubleshooting Common Issues with Selenite Broth
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Problem Potential Cause Recommended Solution

Overgrowth of
competing
bacteria

Incubation exceeded 24 hours;
ineffective selective agent.

Ensure incubation does not exceed 24 hours.
Check preparation method; avoid autoclaving.

Verify reagent integrity and storage conditions.

No growth of
target organism

Strain is inhibited by the

medium; inoculum size too
small; medium prepared

incorrectly.

Use a combination of enrichment broths.

Confirm sample viability. Check preparation
protocol and pH of the final medium.

Precipitate in
prepared broth

Normal reaction of selenite. A slight precipitate is normal and does not

interfere with performance. Ensure medium is
mixed before use.

Turbidity without
positive
subculture

Overgrowth of organisms
resistant to selenite.

Subculture at an earlier time point (e.g., 12
hours) in addition to 24 hours.
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The information provided in this document is for Research Use Only (RUO) and is strictly not intended for

diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]
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